Cas no 2243501-46-2 (3-Bromocyclobutan-1-ol)

• Product Name: 3-Bromocyclobutan-1-ol
• CAS No: 2243501-46-2
• MF: C₄H₇BrO
• MW: 151.0018
• CID: 5051652
• Update Time: 2025-05-20

3-Bromocyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-bromocyclobutan-1-ol
• cis-3-Bromocyclobutan-1-ol
• Trans-3-Bromocyclobutan-1-ol
• 3-bromocyclobutan-1-ol, trans
• 3-bromocyclobutan-1-ol, Mixture of diastereomers
• 3-Bromocyclobutan-1-ol

• Inchi： 1S/C4H7BrO/c5-3-1-4(6)2-3/h3-4,6H,1-2H2
• InChI Key： HWLHFIFQJICDNX-UHFFFAOYSA-N
• SMILES： BrC1([H])C([H])([H])C([H])(C1([H])[H])O[H]

Computed Properties

• Exact Mass: 149.96803 g/mol
• Monoisotopic Mass: 149.96803 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 49.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 20.2
• Molecular Weight: 151.00

Additional information on 3-Bromocyclobutan-1-ol

Introduction to 3-Bromocyclobutan-1-ol (CAS No: 2243501-46-2)

3-Bromocyclobutan-1-ol, identified by its Chemical Abstracts Service (CAS) number 2243501-46-2, is a significant intermediate in the realm of organic synthesis and pharmaceutical chemistry. This compound, featuring a cyclobutane core substituted with a bromine atom at the 3-position and a hydroxyl group at the 1-position, has garnered attention due to its versatile reactivity and potential applications in drug development and material science. The unique structural framework of 3-bromocyclobutan-1-ol makes it a valuable building block for constructing more complex molecules, particularly in the synthesis of bioactive agents.

The bromocyclobutan-1-ol structure is particularly intriguing because it combines the rigidity of the cyclobutane ring with functional groups that allow for further chemical modification. The presence of the bromine atom at the 3-position provides a handle for nucleophilic substitution reactions, while the hydroxyl group at the 1-position can participate in various transformations, including etherification, esterification, and oxidation reactions. These features make 3-bromocyclobutan-1-ol a preferred choice for synthetic chemists seeking to develop novel heterocyclic compounds or to explore new synthetic pathways.

In recent years, there has been growing interest in cycloalkanol derivatives as pharmacophores due to their potential biological activity. The cyclobutan-1-ol moiety, in particular, has been studied for its role in various therapeutic applications. For instance, derivatives of this compound have shown promise in the development of antimicrobial agents, anti-inflammatory drugs, and even in the treatment of neurological disorders. The structural integrity of the cyclobutane ring contributes to favorable pharmacokinetic properties, such as improved solubility and metabolic stability, which are critical factors in drug design.

The CAS No: 2243501-46-2 designation ensures that researchers can reliably identify and procure this compound for their studies. The standardized nomenclature provided by CAS numbers is essential for maintaining consistency across scientific literature and industrial applications. This specificity allows for accurate tracking of chemical substances throughout their lifecycle, from laboratory research to commercial production.

One of the most compelling aspects of 3-bromocyclobutan-1-ol is its utility in cross-coupling reactions. The bromine atom at the 3-position can be readily displaced by various nucleophiles via palladium-catalyzed reactions such as Suzuki-Miyaura coupling, Heck reaction, or Buchwald-Hartwig amination. These transformations enable the introduction of diverse functional groups into the cyclobutane ring, expanding its utility in medicinal chemistry. For example, coupling with aryl halides or alkynes can yield biaryl or enyne derivatives that exhibit enhanced biological activity.

Moreover, 3-bromocyclobutan-1-ol has been explored as a precursor in the synthesis of complex natural products. By strategically introducing additional functional groups through subsequent reactions, chemists can mimic the structural motifs found in bioactive molecules isolated from plants or microorganisms. This approach not only accelerates drug discovery but also provides insights into biosynthetic pathways through total synthesis efforts.

The hydroxyl group at the 1-position of 3-bromocyclobutan-1-ol offers another avenue for functionalization. It can be converted into an ether or ester by reacting with alcohols or carboxylic acids, respectively. These derivatives often exhibit improved pharmacological properties compared to their parent compound. For instance, ethers are known to enhance membrane permeability, making them suitable candidates for oral administration, while esters can be designed to target specific enzymatic pathways.

In recent research, 3-bromocyclobutan-1-ol has been utilized in the development of novel materials with unique properties. Its ability to undergo controlled polymerization or cross-linking makes it a promising candidate for creating polymers with tailored mechanical and thermal characteristics. Such materials could find applications in coatings, adhesives, or even biodegradable scaffolds for tissue engineering.

The synthesis of 3-bromocyclobutan-1-ol itself is an interesting challenge that has been addressed through various methodologies. Traditional approaches involve halogenation of cyclopropanols followed by ring expansion strategies. However, modern synthetic techniques have refined these processes to achieve higher yields and selectivity. For example, transition metal-catalyzed cyclization reactions have enabled more efficient construction of the cyclobutane core without excessive side products.

As research continues to uncover new applications for 3-bromocycлобутаннол, its importance as an intermediate is likely to grow. The compound’s versatility makes it indispensable in both academic laboratories and industrial settings where innovation is driven by the need for novel molecular architectures.

In conclusion,3-Bromocycлобутаннол (CAS No: 2243501-46-2) stands out as a multifaceted compound with broad utility across multiple disciplines. Its unique structural features and reactivity profile make it a cornerstone in synthetic chemistry and pharmaceutical development. As scientists delve deeper into its potential,3-bromocycлобутаннол will undoubtedly continue to play a pivotal role in shaping future advancements.